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Compound of Interest

Compound Name: Glycine cresol red

Cat. No.: B1207919 Get Quote

Topic: Complexometric Titration Method for Total Water Hardness Determination

Note on the Glycine-Cresol Red Method: While Glycine Cresol Red is recognized as a

complexometric indicator that forms colored complexes with certain metal ions, a standardized

and widely documented protocol for its specific use in the determination of total water hardness

(Calcium and Magnesium) is not readily available in scientific literature.[1][2] For researchers,

scientists, and professionals in drug development requiring validated and reproducible

methods, the following application note details the universally accepted standard method for

this purpose: Complexometric EDTA Titration.

Application Note: Determination of Total Water
Hardness by Complexometric EDTA Titration
Introduction
Water hardness is a critical quality parameter in pharmaceutical manufacturing, research

laboratories, and drug development processes. It is primarily caused by the presence of

dissolved divalent cations, mainly calcium (Ca²⁺) and magnesium (Mg²⁺). High water hardness

can lead to the precipitation of salts, formation of scale on equipment, and interference with the

action of soaps and detergents.[2][3][4] Therefore, accurate measurement of total water

hardness is essential for process control and quality assurance.

The most common and reliable method for determining total water hardness is through

complexometric titration using Ethylenediaminetetraacetic acid (EDTA).[3] EDTA is a
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hexadentate ligand that forms stable, colorless, 1:1 complexes with Ca²⁺ and Mg²⁺ ions. The

endpoint of the titration is detected using a metallochromic indicator, such as Eriochrome Black

T (EBT), which changes color when the metal ions are completely sequestered by EDTA.

Principle of the Method
The determination of total water hardness by EDTA titration is based on the following chemical

reactions:

Buffering: The water sample is first buffered to a pH of approximately 10. This is crucial

because the stability of the metal-EDTA complexes and the color change of the indicator are

pH-dependent. An ammonia buffer (NH₃/NH₄Cl) is typically used. At this pH, both Ca²⁺ and

Mg²⁺ will be in a form suitable for complexation.

Indicator Complexation: A small amount of a metallochromic indicator, such as Eriochrome

Black T (EBT), is added to the sample. EBT forms a wine-red colored complex with a portion

of the Mg²⁺ and Ca²⁺ ions present in the water.

Mg²⁺ + EBT → [Mg-EBT] (wine-red)

Titration with EDTA: The sample is then titrated with a standardized solution of the disodium

salt of EDTA (Na₂H₂Y). EDTA first reacts with the free Ca²⁺ and Mg²⁺ ions in the solution.

Subsequently, it displaces the EBT from the metal-indicator complex due to the formation of

a more stable metal-EDTA complex.

Ca²⁺ + H₂Y²⁻ → [CaY]²⁻ + 2H⁺

Mg²⁺ + H₂Y²⁻ → [MgY]²⁻ + 2H⁺

[Mg-EBT] (wine-red) + H₂Y²⁻ → [MgY]²⁻ (colorless) + H-EBT²⁻ (blue) + H⁺

Endpoint Detection: The endpoint of the titration is reached when all the Ca²⁺ and Mg²⁺ ions

have been complexed by EDTA. At this point, the indicator is released in its free form,

causing a sharp color change from wine-red to a distinct blue.
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The total hardness of water is typically expressed in terms of calcium carbonate (CaCO₃)

equivalents in milligrams per liter (mg/L).

Table 1: Water Hardness Classification

Hardness Range (mg/L as CaCO₃) Classification

0 - 75 Soft

76 - 150 Moderately Hard

151 - 300 Hard

> 300 Very Hard

This classification provides a general guideline for interpreting water hardness results.[5]

Table 2: Example Titration Data and Calculation

Replicate
Sample
Volume (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
EDTA Used
(mL)

1 50.0 0.10 15.20 15.10

2 50.0 15.20 30.25 15.05

3 50.0 30.25 45.35 15.10

| Average | | | | 15.08 |

Calculation formula and example are provided in the protocol section.

Experimental Protocol: Total Water Hardness by
EDTA Titration
Reagents and Equipment
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Standard EDTA Solution (0.01 M): Dissolve 3.723 g of disodium EDTA dihydrate in deionized

water and dilute to 1000 mL in a volumetric flask.

Ammonia Buffer Solution (pH 10): Dissolve 16.9 g of ammonium chloride (NH₄Cl) in 143 mL

of concentrated ammonium hydroxide (NH₄OH). Add 1.25 g of the magnesium salt of EDTA

and dilute to 250 mL with deionized water.

Eriochrome Black T (EBT) Indicator: Dissolve 0.5 g of EBT in 100 g of triethanolamine or a

suitable alcohol.

Water Sample

Burette (50 mL)

Pipette (50 mL)

Erlenmeyer Flask (250 mL)

Graduated Cylinders

Deionized Water

Experimental Workflow Diagram
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Start

1. Sample Preparation
Measure 50 mL of water sample
into a 250 mL Erlenmeyer flask.

2. Add Buffer
Add 1-2 mL of Ammonia Buffer (pH 10).

3. Add Indicator
Add 2-3 drops of EBT indicator.

Solution turns wine-red.

4. Titration
Titrate with 0.01 M EDTA solution

with constant swirling.

5. Endpoint Detection
Observe color change from
wine-red to a distinct blue.

6. Record Data
Record the volume of EDTA used.

Repeat titration at least
twice for concordant results.

 Not Concordant 

7. Calculate Hardness
Use the average volume of EDTA

to calculate total hardness.

 Concordant 

End

Click to download full resolution via product page

Caption: Workflow for Total Water Hardness Determination by EDTA Titration.
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Step-by-Step Procedure
Sample Preparation: Accurately pipette 50.0 mL of the water sample into a 250 mL

Erlenmeyer flask.

Buffering: Add 1-2 mL of the ammonia buffer solution to the flask and swirl to mix. This will

adjust the pH to approximately 10.

Indicator Addition: Add 2-3 drops of the EBT indicator solution. The solution should turn a

distinct wine-red color, indicating the presence of Ca²⁺ and Mg²⁺ ions complexed with the

indicator.

Titration: Fill a burette with the standard 0.01 M EDTA solution and record the initial volume.

Titrate the prepared water sample with the EDTA solution under constant swirling.

Endpoint: The endpoint is reached when the color of the solution sharply changes from wine-

red to a clear blue. There should be no reddish tinge remaining.

Data Recording: Record the final burette volume. The volume of EDTA used is the final

volume minus the initial volume.

Replicates: Repeat the titration at least two more times to obtain concordant readings

(volumes that agree within ±0.1 mL).

Calculation of Total Hardness
The total hardness, expressed as mg/L of CaCO₃, is calculated using the following formula:

Total Hardness (mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

V_EDTA = Average volume of EDTA solution used in the titration (L)

M_EDTA = Molarity of the EDTA solution (mol/L)

100.09 = Molar mass of CaCO₃ ( g/mol )
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1000 = Conversion factor from g to mg

V_sample = Volume of the water sample used (L)

Example Calculation (using data from Table 2):

V_EDTA = 15.08 mL = 0.01508 L

M_EDTA = 0.01 mol/L

V_sample = 50.0 mL = 0.050 L

Total Hardness = (0.01508 L × 0.01 mol/L × 100.09 g/mol × 1000 mg/g) / 0.050 L Total

Hardness ≈ 302 mg/L as CaCO₃

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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